4-butyl-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide
Cat. No. B8335420
M. Wt: 297.4 g/mol
InChI Key: OTPUUDOLWVWUGE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:7]([CH2:8][CH2:9][CH3:10])[c:11]1[cH:12][cH:13][c:14]([S:17](=[O:18])(=[O:19])[Cl:20])[cH:15][cH:16]1.[NH2:1][c:2]1[s:3][cH:4][n:5][n:6]1.[OH2:21].[cH:22]1[cH:23][cH:24][n:25][cH:26][cH:27]1>>[NH:1]([c:2]1[s:3][cH:4][n:5][n:6]1)[S:17]([c:14]1[cH:13][cH:12][c:11]([CH2:7][CH2:8][CH2:9][CH3:10])[cH:16][cH:15]1)(=[O:18])=[O:19]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCCCc1ccc(S(=O)(=O)Cl)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1nncs1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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c1ccncc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCCCc1ccc(S(=O)(=O)Nc2nncs2)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
